Cas no 1805217-71-3 (Methyl 4-bromo-5-methyl-2-nitrophenylacetate)

• Product Name: Methyl 4-bromo-5-methyl-2-nitrophenylacetate
• CAS No: 1805217-71-3
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 4792465
• Update Time: 2025-10-22

Methyl 4-bromo-5-methyl-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-methyl-2-nitrophenylacetate

• Inchi： 1S/C10H10BrNO4/c1-6-3-7(4-10(13)16-2)9(12(14)15)5-8(6)11/h3,5H,4H2,1-2H3
• InChI Key： QMCFKZGHUREVCH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C)CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1

Additional information on Methyl 4-bromo-5-methyl-2-nitrophenylacetate

Methyl 4-bromo-5-methyl-2-nitrophenylacetate: A Comprehensive Overview

Methyl 4-bromo-5-methyl-2-nitrophenylacetate (CAS No. 1805217-71-3) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a methyl group, a bromine atom, and a nitro group on a phenyl ring, along with an acetate ester functional group. The combination of these substituents imparts distinctive chemical properties that make it valuable in research and industrial settings.

The chemical structure of Methyl 4-bromo-5-methyl-2-nitrophenylacetate is a key factor in its reactivity and utility. The phenyl ring serves as the central framework, with substituents at the 2-, 4-, and 5-positions. The nitro group at the 2-position is particularly significant due to its strong electron-withdrawing nature, which enhances the electrophilic substitution reactions on the aromatic ring. The bromine atom at the 4-position introduces additional reactivity, while the methyl group at the 5-position provides steric hindrance and modulates the electronic environment of the molecule. The acetate ester group further contributes to solubility and reactivity in various chemical transformations.

Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of Methyl 4-bromo-5-methyl-2-nitrophenylacetate. One notable approach involves the Friedel-Crafts acylation reaction, where an acetylating agent reacts with an appropriately substituted bromonitrobenzene derivative under acidic conditions. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. Additionally, researchers have explored alternative routes using transition metal catalysts to facilitate coupling reactions, further expanding the synthetic possibilities for this compound.

In terms of applications, Methyl 4-bromo-5-methyl-2-nitrophenylacetate has shown promise in drug discovery programs targeting various therapeutic areas. Its structure allows for modulation of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME), making it a valuable intermediate in the development of bioactive compounds. For instance, studies have demonstrated its potential as a precursor for anti-cancer agents due to its ability to induce apoptosis in cancer cells through specific molecular pathways.

Beyond pharmaceutical applications, this compound has also found utility in agrochemical research. Its ability to inhibit key enzymes involved in plant growth regulation has led to investigations into its potential as a herbicide or plant growth regulator. Field trials conducted under controlled conditions have shown promising results, indicating that Methyl 4-bromo-5-methyl-2-nitrophenylacetate could play a role in sustainable agriculture by improving crop yields without adverse environmental impacts.

Another emerging area of interest for Methyl 4-bromo-5-methyl-2-nitrophenylacetate is its application in materials science. Researchers have explored its use as a building block for advanced polymers and nanomaterials due to its versatile functional groups. For example, its ester group can be employed in polymerization reactions to create biodegradable polymers with tailored mechanical properties. Furthermore, its aromatic ring with electron-withdrawing substituents makes it a candidate for use in organic electronics, where such structures are often employed to enhance charge transport properties.

From an environmental perspective, understanding the fate and behavior of Methyl 4-bromo-5-methyl-2-nitrophenylacetate is crucial for assessing its potential impact on ecosystems. Studies conducted under simulated environmental conditions have revealed that this compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in natural systems. These findings are particularly relevant for regulatory assessments aimed at ensuring safe handling and disposal practices.

In conclusion, Methyl 4-bromo-5-methyl-2-nitrophenylacetate (CAS No. 1805217-71-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure enables it to serve as an intermediate or final product in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new synthetic methods and applications for this compound, it is poised to play an increasingly important role in advancing technological and medical innovations while maintaining environmental sustainability.